N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(4-nitrophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C15H12N6O3S/c22-14(16-11-6-8-13(9-7-11)21(23)24)10-25-15-17-18-19-20(15)12-4-2-1-3-5-12/h1-9H,10H2,(H,16,22)
• InChI Key: VIVCWFZPDUZJSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H12N6O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, also known as NPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is not fully understood. However, studies have shown that it inhibits the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a significant role in the inflammatory response, and their inhibition by N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide in lab experiments is its low toxicity, making it a safe compound to use in various experiments. Additionally, its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one of the limitations of using N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is its low solubility in water, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the study of N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide. One potential direction is to investigate its potential applications in the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects associated with its use. Finally, the development of new synthesis methods to improve the solubility of N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide in water could expand its applications in various experiments.

Synthesis Methods

The synthesis of N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide involves the reaction between 4-nitroaniline and 5-phenyltetrazole-1-thiol in the presence of acetic anhydride. The reaction yields N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide as a yellow crystalline solid with a melting point of 188°C.

Scientific Research Applications

N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is in the development of new drugs. N-(4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, making it a potential candidate for the development of new drugs to treat various diseases.